4-chloro-3-(4-methoxyphenyl)-5-(1,1,2,2,3,3,4,4,4-nonafluorobutyl)-1H-pyrazole

• IUPAC Name: 4-chloro-3-(4-methoxyphenyl)-5-(1,1,2,2,3,3,4,4,4-nonafluorobutyl)-1H-pyrazole
• InChI: InChI=1S/C14H8ClF9N2O/c1-27-7-4-2-6(3-5-7)9-8(15)10(26-25-9)11(16,17)12(18,19)13(20,21)14(22,23)24/h2-5H,1H3,(H,25,26)
• InChI Key: ZMVAMPSKIYWHPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NNC(=C2Cl)C(C(C(C(F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C14H8ClF9N2O
• Molecular Weight: 426.66 g/mol

Description

4-chloro-3-(4-methoxyphenyl)-5-(1,1,2,2,3,3,4,4,4-nonafluorobutyl)-1H-pyrazole is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a pyrazole derivative that has been synthesized using specific methods and has shown potential for various applications in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 4-chloro-3-(4-methoxyphenyl)-5-(1,1,2,2,3,3,4,4,4-nonafluorobutyl)-1H-pyrazole involves the inhibition of specific enzymes that are involved in various biochemical pathways. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-3-(4-methoxyphenyl)-5-(1,1,2,2,3,3,4,4,4-nonafluorobutyl)-1H-pyrazole have been extensively studied. It has been shown to have anti-inflammatory effects, which make it a potential candidate for the treatment of various inflammatory diseases. It has also been shown to have antioxidant properties and may have potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-3-(4-methoxyphenyl)-5-(1,1,2,2,3,3,4,4,4-nonafluorobutyl)-1H-pyrazole in lab experiments include its high purity and specificity for specific enzymes. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for the research of 4-chloro-3-(4-methoxyphenyl)-5-(1,1,2,2,3,3,4,4,4-nonafluorobutyl)-1H-pyrazole. One potential direction is the development of novel inhibitors that are more potent and selective for specific enzymes. Another direction is the investigation of its potential as a drug target for various diseases, including cancer and neurodegenerative diseases. Additionally, further studies are needed to determine its safety and efficacy in vivo and to explore its potential as a therapeutic agent.

Scientific Research Applications

4-chloro-3-(4-methoxyphenyl)-5-(1,1,2,2,3,3,4,4,4-nonafluorobutyl)-1H-pyrazole has been extensively studied for its potential applications in scientific research. It has shown promising results in the field of biochemistry, particularly in the study of enzymes and their mechanisms of action. It has also been studied for its potential as a drug target for various diseases.